Cas no 1417443-70-9 (2-(2-bromoethyl)-N,N-dimethylaniline)

• Product Name: 2-(2-bromoethyl)-N,N-dimethylaniline
• CAS No: 1417443-70-9
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 6033317
• PubChem ID: 165708180
• Update Time: 2025-07-02

2-(2-bromoethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 1417443-70-9
• EN300-1917782
• 2-(2-bromoethyl)-N,N-dimethylaniline

• Inchi： 1S/C10H14BrN/c1-12(2)10-6-4-3-5-9(10)7-8-11/h3-6H,7-8H2,1-2H3
• InChI Key： YBCBTXMSXPJNMO-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(2-bromoethyl)-N,N-dimethylaniline

Recent Advances in the Study of 2-(2-bromoethyl)-N,N-dimethylaniline (CAS: 1417443-70-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromoethyl)-N,N-dimethylaniline (CAS: 1417443-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in drug discovery, mechanism of action, and potential therapeutic applications. The synthesis, characterization, and biological evaluation of derivatives based on this scaffold have been extensively explored, providing valuable insights for future research and development.

Recent studies have demonstrated that 2-(2-bromoethyl)-N,N-dimethylaniline serves as a crucial building block in the synthesis of novel kinase inhibitors and GPCR-targeting compounds. Its unique chemical structure allows for facile functionalization, enabling the development of diverse pharmacophores with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a new class of EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer. The study emphasized the compound's role in improving binding affinity and reducing off-target effects.

In addition to its applications in oncology, 2-(2-bromoethyl)-N,N-dimethylaniline has been investigated for its potential in neurodegenerative disease research. A recent publication in ACS Chemical Neuroscience highlighted its utility in the design of small-molecule modulators of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The researchers utilized the bromoethyl moiety to introduce various pharmacophores, leading to compounds with significant inhibitory activity against protein aggregation. These findings underscore the compound's versatility in addressing complex biological targets.

The pharmacokinetic and toxicological profiles of 2-(2-bromoethyl)-N,N-dimethylaniline derivatives have also been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition evaluated the metabolic stability and safety of several derivatives, revealing favorable ADME (absorption, distribution, metabolism, and excretion) properties. The study identified specific structural modifications that could further optimize the compound's bioavailability and reduce potential toxicity, paving the way for future clinical development.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of 2-(2-bromoethyl)-N,N-dimethylaniline derivatives. A recent report in Organic Process Research & Development described a novel catalytic system for the bromoalkylation of N,N-dimethylaniline, significantly improving yield and reducing waste. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

In conclusion, the ongoing research on 2-(2-bromoethyl)-N,N-dimethylaniline (CAS: 1417443-70-9) continues to reveal its potential as a valuable tool in chemical biology and drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthesis and characterization have further solidified its importance. Future studies are expected to explore its utility in additional disease models and optimize its derivatives for clinical translation. This compound remains a promising candidate for the development of next-generation therapeutics.